Cas no 5525-40-6 ((4-Bromophenyl)diphenylphosphine oxide)

• Product Name: (4-Bromophenyl)diphenylphosphine oxide
• CAS No: 5525-40-6
• Molecular Formula: C₁₈H₁₄BrOP
• Molecular Weight: 357.1809
• MDL: MFCD00411450
• CID: 1592094
• PubChem ID: 354334597

(4-Bromophenyl)diphenylphosphine oxide Properties

Names and Identifiers

• 2,4-diphenyl-7,8-dihydroquinolin-5(6H)-one
• (4-bromophenyl)diphenylphosphine oxide
• 2,4-diphenyl-7,8-dihydro-6H-quinolin-5-one
• (p-Bromophenyl)diphenylphosphine oxide
• 4-Bromophenyldiphenylphosphine oxide
• PCYBTUUJXASDIX-UHFFFAOYSA-N
• 1-bromo-4-diphenylphosphorylbenzene
• p-bromophenyl-diphenyl-phosphine oxide
• 1-bromo-4-(diphenylphosphoroso)benzene
• AK552962
• Phosphine oxide, (4-bromophenyl)diphenyl-
• B5459
• p-Bromophenyldiphenylphosphine oxide
• A847515
• 5525-40-6
• SY234348
• C18H14BrOP
• (4-Bromophenyl)diphenylphosphineoxide
• AKOS028114091
• MFCD00411450
• DB-309968
• SCHEMBL6568180
• C75588
• CS-0040658
• AS-63500

• MDL： MFCD00411450
• InChIKey： PCYBTUUJXASDIX-UHFFFAOYSA-N
• Inchi： 1S/C18H14BrOP/c19-15-11-13-18(14-12-15)21(20,16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14H
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 299.13111
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 299.131014
• Heavy Atom Count: 21
• Complexity: 341
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 29.96
• Refractive Index: 1.622
• Boiling Point: 498 ºC
• Melting Point: 153.0 to 157.0 deg-C
• Flash Point: 255 ºC
• Color/Form: No data available
• Density: 1.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives